Cas no 6376-59-6 (Methyl 2-Oxovalerate)

• Product Name: Methyl 2-Oxovalerate
• CAS No: 6376-59-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD10566912
• CID: 508361
• PubChem ID: 87559510
• Update Time: 2025-04-19

Methyl 2-Oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Oxovalerate
• methyl 2-oxopentanoate
• Pentanoic acid, 2-oxo-,methyl ester
• 2-Oxopentanoic Acid Methyl Ester
• 2-Oxovaleric Acid Methyl Ester
• methyl-2-oxopentanoate
• pentanoic acid, 2-oxo-, methyl ester
• MBNLVYPIKSWXCT-UHFFFAOYSA-N
• Methyl2-Oxovalerate
• 2-Oxovaleric acid, methyl ester
• 2-oxo-pentanoic acid methyl ester
• M1863
• InChI=1/C6H10O3/c1-3-4-5(7)6(8)9-2/h3-4H2,1-2H

• MDL： MFCD10566912
• Inchi： 1S/C6H10O3/c1-3-4-5(7)6(8)9-2/h3-4H2,1-2H3
• InChI Key： MBNLVYPIKSWXCT-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC)=O)=O

Computed Properties

• Exact Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 62°C/12mmHg(lit.)
• Refractive Index: 1.4140-1.4180
• PSA: 43.37
• Solubility: Not determined

Methyl 2-Oxovalerate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters